Cas no 1314139-85-9 (4(2H)-Cycloheptapyrazolone, 5,6,7,8-tetrahydro-)

• Product Name: 4(2H)-Cycloheptapyrazolone, 5,6,7,8-tetrahydro-
• CAS No: 1314139-85-9
• MF: C₈H₁₀N₂O
• MW: 150.1778
• MDL: MFCD17019487
• CID: 4741196
• Update Time: 2026-02-25

4(2H)-Cycloheptapyrazolone, 5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4(2H)-Cycloheptapyrazolone, 5,6,7,8-tetrahydro-
• 5,6,7,8-tetrahydro-4(1H)-cycloheptapyrazolone
• 5,6,7,8-tetrahydro-1H-cycloheptapyrazol-4-one

• MDL： MFCD17019487
• Inchi： 1S/C8H10N2O/c11-8-4-2-1-3-7-6(8)5-9-10-7/h5H,1-4H2,(H,9,10)
• InChI Key： HEPGGNNLMPWTLQ-UHFFFAOYSA-N
• SMILES： O=C1C2C([H])=NN([H])C=2C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 150.079313g/mol
• Monoisotopic Mass: 150.079313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• Molecular Weight: 150.18g/mol
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4(2H)-Cycloheptapyrazolone, 5,6,7,8-tetrahydro-

4(2H)-Cycloheptapyrazolone, 5,6,7,8-Tetrahydro: A Comprehensive Overview

The compound 4(2H)-Cycloheptapyrazolone, 5,6,7,8-tetrahydro (CAS No. 1314139-85-9) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazolones, which are known for their versatile properties and wide-ranging uses. The cycloheptapyrazolone structure is particularly intriguing due to its seven-membered ring system and the presence of a pyrazolone moiety. Recent studies have highlighted its role in the development of novel materials and therapeutic agents.

4(2H)-Cycloheptapyrazolone exhibits unique chemical reactivity due to the conjugation between the pyrazole ring and the seven-membered ring system. This conjugation not only enhances its stability but also imparts distinctive electronic properties that make it suitable for applications in organic electronics and optoelectronics. Researchers have explored its potential as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The compound's ability to form stable charge transfer complexes has been a focal point in recent investigations.

The synthesis of 5,6,7,8-tetrahydro-cycloheptapyrazolone has been optimized through various methodologies, including microwave-assisted synthesis and catalytic processes. These advancements have significantly improved the yield and purity of the compound. The use of green chemistry principles in its synthesis has also been reported, aligning with the global trend toward sustainable chemical practices. The compound's intermediates have shown promise in drug discovery programs targeting neurodegenerative diseases and cancer.

In terms of biological activity, 4(2H)-Cycloheptapyrazolone has demonstrated potent anti-inflammatory and antioxidant properties. Studies conducted in vitro have shown its ability to inhibit pro-inflammatory cytokines and reactive oxygen species (ROS), making it a potential candidate for developing novel anti-inflammatory drugs. Furthermore, its selectivity toward certain cellular pathways suggests its utility in targeted therapies.

The structural versatility of cycloheptapyrazolone has also made it an attractive candidate for polymer chemistry. Researchers have successfully incorporated it into polymeric materials to enhance mechanical strength and thermal stability. Its application in high-performance polymers for aerospace and automotive industries is currently under exploration.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 5,6,7,8-tetrahydro-cycloheptapyrazolone. Quantum mechanical calculations have revealed its frontier molecular orbitals' characteristics, which are crucial for understanding its reactivity in various chemical transformations. These findings have paved the way for designing more efficient catalysts and reaction pathways involving this compound.

In conclusion, 4(2H)-Cycloheptapyrazolone, with its unique structure and diverse properties, continues to be a subject of intense research interest across multiple disciplines. Its potential applications span from materials science to pharmacology, with ongoing studies exploring new avenues for its utilization. As research progresses, this compound is expected to contribute significantly to the development of innovative solutions in both academic and industrial settings.